Cas no 1872792-11-4 (N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide)

• Product Name: N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide
• CAS No: 1872792-11-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5324879
• PubChem ID: 130686291
• Update Time: 2025-10-23

N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide
• Z94821485

• Inchi： 1S/C9H13N3O/c1-10-9(13)7-12(2)8-5-3-4-6-11-8/h3-6H,7H2,1-2H3,(H,10,13)
• InChI Key： PYBYWDUSNAQRPR-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1C=CC=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2

Additional information on N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide

Recent Advances in the Study of N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide (CAS: 1872792-11-4)

N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide (CAS: 1872792-11-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the presence of a pyridine ring and an acetamide moiety, make it a versatile scaffold for the development of novel therapeutics. Recent research has explored its role in modulating specific biological targets, such as enzymes and receptors, which are implicated in various disease pathways.

One of the most notable studies published in the past year investigated the compound's potential as an inhibitor of a specific kinase involved in inflammatory responses. The study demonstrated that N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide exhibited significant inhibitory activity in vitro, with promising selectivity profiles. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents.

Another area of research has focused on the compound's pharmacokinetic properties. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate. The results indicate that the compound has favorable bioavailability and metabolic stability, which are critical factors for further development.

In addition to its therapeutic potential, N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to probe biological systems, particularly in the context of protein-ligand interactions. Its ability to selectively bind to certain proteins has made it a valuable asset in structural biology and drug design efforts.

Despite these promising findings, challenges remain in the development of N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide as a therapeutic agent. Further studies are needed to optimize its potency, selectivity, and safety profiles. Additionally, more comprehensive in vivo studies are required to validate its efficacy and toxicity in animal models.

In conclusion, N-methyl-2-[methyl(pyridin-2-yl)amino]acetamide (CAS: 1872792-11-4) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Recent research has highlighted its potential as a therapeutic agent and a tool for studying biological systems. Continued investigation into its properties and mechanisms of action will be essential for unlocking its full potential in drug discovery and development.